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An In-Depth Technical Guide to 4-Bromo-2,5-dichlorophenyl chloroformate

CAS Number: 1697701-09-9

Abstract

This technical guide provides a comprehensive overview of 4-Bromo-2,5-dichlorophenyl
chloroformate, a halogenated aromatic chloroformate ester. While specific applications of this
compound are not widely documented in public literature, its structural motifs suggest
significant potential as an intermediate in the synthesis of complex organic molecules,
particularly in the fields of agrochemicals and pharmaceuticals. This guide will cover the
synthesis of its key precursor, its expected reactivity based on the principles of physical organic
chemistry, and potential applications derived from analogous structures. Furthermore, this
document provides detailed safety and handling protocols, essential for the safe management
of this reactive chemical species. We will explore the synthesis of the crucial precursor, 4-
bromo-2,5-dichlorophenol, and the subsequent phosgenation to yield the title compound. The
reactivity of the chloroformate functional group will be discussed in the context of its utility in
introducing the 4-bromo-2,5-dichlorophenoxycarbonyl moiety to a variety of nucleophiles.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Bromo-2,5-dichlorophenyl

chloroformate is presented in the table below. These properties are critical for its handling,

storage, and application in synthetic chemistry.

Property Value Source
CAS Number 1697701-09-9 [1]
Molecular Formula C7H2BrCIz02 [1]
Molecular Weight 304.35 g/mol [1]
4-bromo-2,5-dichlorophenyl
IUPAC Name N/A
carbonochloridate
_ o Inferred from related
Appearance Expected to be a solid or liquid
compounds
Boiling Point Not available N/A
Melting Point Not available N/A
- Expected to be soluble in Inferred from related
Solubility

common organic solvents

compounds

Synthesis and Mechanism

The synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate is anticipated to be a two-step

process, beginning with the synthesis of its phenolic precursor, 4-bromo-2,5-dichlorophenol.

Synthesis of 4-Bromo-2,5-dichlorophenol

The synthesis of 4-bromo-2,5-dichlorophenol can be achieved through the bromination of 2,5-

dichlorophenol. A high-yield process is described in the patent literature, which minimizes the

formation of isomeric impurities.[2][3]

Reaction Scheme:
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Synthesis of 4-Bromo-2,5-dichlorophenol

Chlorobenzene (solvent) Setvent

Triethylamine HCI (catalyst) Catalyst

+ 4-Bromo-2,5-dichlorophenol

Bromine (Brz2)

2,5-Dichlorophenol

Click to download full resolution via product page
A schematic for the synthesis of the key precursor.
Experimental Protocol:
e Dissolve 2,5-dichlorophenol (1.0 eq) in chlorobenzene.
e Add a catalytic amount of triethylamine hydrochloride (e.g., 0.06 eq).
e Cool the reaction mixture to 5-8°C.
» Slowly add bromine (1.0 eq) over a period of 3 hours, maintaining the temperature.

o After the addition is complete, allow the reaction to warm to room temperature and stir for an

additional hour.

e The solvent is then removed under reduced pressure to yield the crude product. This
process has been reported to yield 4-bromo-2,5-dichlorophenol in high purity (around 94%)
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and excellent yield (approximately 98%).[2][3]

Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

The conversion of the synthesized 4-bromo-2,5-dichlorophenol to the corresponding
chloroformate is typically achieved by reaction with phosgene or a phosgene equivalent.[4] This
is a standard method for the preparation of chloroformates from phenols.[5]

Reaction Scheme:

Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

Inert Solvent (e.g., Toluene)

Base (e.g., Pyridine) —

+ 4-Bromo-2,5-dichlorophenyl chloroformate

Phosgene (COCIz2)

4-Bromo-2,5-dichlorophenol

Click to download full resolution via product page
The final step in the synthesis of the title compound.
Experimental Protocol (General):

e Dissolve 4-bromo-2,5-dichlorophenol (1.0 eq) in an inert solvent such as toluene.
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 In the presence of a suitable base to act as an HCI scavenger (e.g., pyridine), introduce
phosgene (or a phosgene equivalent like triphosgene) at a controlled temperature.

e The reaction is typically monitored by TLC or GC for the disappearance of the starting
phenol.

e Upon completion, the reaction mixture is worked up to remove the base hydrochloride salt
and any excess phosgene.

Purification is typically achieved by distillation or chromatography.

Reactivity and Mechanistic Insights

The reactivity of 4-Bromo-2,5-dichlorophenyl chloroformate is dominated by the electrophilic
nature of the carbonyl carbon in the chloroformate group. This makes it susceptible to
nucleophilic attack, leading to the formation of carbamates, carbonates, and other derivatives.

Nucleophilic Acyl Substitution

Aryl chloroformates react with a wide range of nucleophiles, such as amines, alcohols, and
thiols, via a nucleophilic acyl substitution mechanism.[6][7] The reaction generally proceeds
through a tetrahedral intermediate.

General Reaction Mechanism:
The general mechanism of reaction for chloroformates.

The rate of this reaction is influenced by the nature of the nucleophile and the substitution
pattern on the aromatic ring.[6] The electron-withdrawing chlorine atoms on the phenyl ring of
4-Bromo-2,5-dichlorophenyl chloroformate are expected to enhance the electrophilicity of
the carbonyl carbon, making it more reactive towards nucleophiles compared to unsubstituted
phenyl chloroformate.

Potential Applications in Research and
Development
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While specific applications for 4-Bromo-2,5-dichlorophenyl chloroformate are not
extensively reported, its structure suggests utility in several areas of chemical synthesis.

Agrochemical Synthesis

The 4-bromo-2-chlorophenyl moiety is a key structural feature in the insecticide profenofos.[8]
The synthesis of profenofos and related organophosphate pesticides often involves the
reaction of a substituted phenol with a phosphoryl chloride. Therefore, 4-Bromo-2,5-
dichlorophenyl chloroformate could serve as a valuable intermediate for the synthesis of
novel agrochemicals.

Pharmaceutical and Drug Discovery

Halogenated aromatic compounds are prevalent in many active pharmaceutical ingredients
(APIs). The bromine and chlorine atoms on the phenyl ring of 4-Bromo-2,5-dichlorophenyl
chloroformate can influence the pharmacokinetic and pharmacodynamic properties of a
molecule.[9] The chloroformate group provides a reactive handle to link this halogenated
scaffold to various pharmacophores, enabling the synthesis of new chemical entities for drug
discovery programs.

Safety and Handling

4-Bromo-2,5-dichlorophenyl chloroformate is expected to be a hazardous substance and
should be handled with extreme care by trained personnel in a well-ventilated chemical fume
hood. The following safety precautions are based on the known hazards of related
chloroformates and halogenated aromatic compounds.[10][11][12]

Hazard Identification:

Acute Toxicity: Likely to be toxic if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Expected to cause severe skin burns.

Eye Damage/Irritation: Expected to cause serious eye damage.

Moisture Sensitivity: Reacts with water and moisture to produce hydrochloric acid.

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and
closed-toe shoes.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and acid gases if working outside of a fume hood or if there is a risk of
inhalation.

Handling and Storage:
e Handle only in a chemical fume hood.
o Keep container tightly closed in a dry and well-ventilated place.

o Store in a cool, dry place away from incompatible materials such as water, strong bases, and
oxidizing agents.

First Aid Measures:

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spectroscopic Data (Predicted)

While experimental spectroscopic data for 4-Bromo-2,5-dichlorophenyl chloroformate is not
readily available, the following are expected characteristic signals based on its structure and
data from analogous compounds.
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1H NMR (CDCIs): Two singlets or two doublets in the aromatic region (6 7.0-8.0 ppm),
corresponding to the two aromatic protons. The exact chemical shifts and coupling constants
will depend on the electronic environment created by the halogen and chloroformate
substituents.

13C NMR (CDCIs): A carbonyl carbon signal for the chloroformate group is expected in the
range of & 150-160 ppm. Several signals in the aromatic region (6 120-150 ppm)
corresponding to the substituted phenyl ring.

IR (KBr or neat): A strong characteristic absorption band for the C=0 stretch of the
chloroformate group is expected in the region of 1750-1790 cm~1.[13][14][15]

Mass Spectrometry (El): The mass spectrum would be expected to show a molecular ion peak

(M*) and fragment ions corresponding to the loss of chlorine and the chloroformate group. The

isotopic pattern of bromine (*°Br/81Br = 1:1) and chlorine (3>*CI/3’Cl = 3:1) would be a key feature
in identifying the molecular ion and fragments.

Conclusion

4-Bromo-2,5-dichlorophenyl chloroformate is a reactive chemical intermediate with
significant potential in synthetic organic chemistry. Its preparation from readily available starting
materials and its predictable reactivity make it a valuable tool for the introduction of the 4-
bromo-2,5-dichlorophenoxycarbonyl group into a variety of molecules. While its direct
applications are yet to be widely explored, its structural relationship to key agrochemical and
pharmaceutical building blocks suggests a promising future in these and other areas of
chemical research and development. Due to its expected hazardous nature, strict adherence to
safety protocols is paramount when handling this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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